Cas no 2138067-12-4 (1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene)

• Product Name: 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene
• CAS No: 2138067-12-4
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 5890297
• PubChem ID: 165495182
• Update Time: 2025-06-26

1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene
• 2138067-12-4
• EN300-1136986

• Inchi： 1S/C12H15IO2/c1-14-11-5-3-2-4-10(11)12(8-13)15-9-6-7-9/h2-5,9,12H,6-8H2,1H3
• InChI Key： UODGUMBVGBPLIG-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1OC)OC1CC1

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene

Comprehensive Overview of 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene (CAS No. 2138067-12-4)

1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene (CAS No. 2138067-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a cyclopropoxy group and an iodoethyl moiety attached to a methoxybenzene ring, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its iodine-containing structure enables further functionalization via cross-coupling reactions.

The growing demand for halogenated aromatic compounds like 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in C–H activation and catalysis, addressing common queries such as "How to optimize iodine-based coupling reactions?" or "What are eco-friendly alternatives for halogenated intermediates?" Its cyclopropyl ether segment also contributes to metabolic stability, a key focus in prodrug design and bioavailability enhancement.

From an industrial perspective, CAS 2138067-12-4 is often discussed alongside high-value fine chemicals and custom synthesis services. Laboratories frequently search for "reliable suppliers of iodoethyl benzene derivatives" or "scalable routes to methoxy-substituted cyclopropanes," reflecting its niche yet critical role. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for quality control, ensuring compliance with GMP standards in pharmaceutical applications.

Innovations in cryogenic reactions and flow chemistry have further expanded the utility of 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene. For instance, its compatibility with continuous manufacturing processes answers industry demands for efficiency and reduced waste. Discussions on platforms like ScienceDirect and PubMed often link this compound to kinetic studies and reaction mechanism elucidation, making it a subject of academic and industrial collaboration.

In summary, 1-(1-cyclopropoxy-2-iodoethyl)-2-methoxybenzene (CAS No. 2138067-12-4) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to medicinal chemistry, material science, and process optimization ensures continued exploration, driven by both scientific curiosity and industrial necessity.